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Compound of Interest

Compound Name: Antifungal agent 53

Cat. No.: B12390650 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the discovery, synthesis,

and biological evaluation of two distinct compounds referred to as "Antifungal Agent 53." The

first is a novel selenium-containing miconazole analogue, designated A03, a potent inhibitor of

fungal CYP51. The second is a guanidine-containing bis-thiazole analogue identified through

combinatorial chemistry. This document details their mechanisms of action, quantitative

biological data, and the experimental protocols for their synthesis and evaluation.

Part 1: The Selenium-Containing Miconazole
Analogue (A03)
Discovered as part of a series of novel miconazole analogues, Antifungal Agent 53 (A03) is a

promising candidate that leverages the theory of bioisosterism by incorporating selenium. This

modification has led to significant antifungal activity, particularly against fluconazole-resistant

fungal strains.[1]

Mechanism of Action
Antifungal Agent 53 (A03) primarily exerts its antifungal effect by inhibiting the fungal

cytochrome P450 enzyme lanosterol 14α-demethylase (CYP51).[1] This enzyme is crucial for

the biosynthesis of ergosterol, an essential component of the fungal cell membrane. By

inhibiting CYP51, A03 disrupts the integrity of the cell membrane, leading to fungal cell death.

The proposed signaling pathway is visualized below.
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Mechanism of Action of Antifungal Agent 53 (A03)
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Synthetic Workflow for Antifungal Agent 53 (A03)
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Discovery Workflow for Guanidine-Containing Antifungals
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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